Cas no 902798-16-7 (1,4-diazepan-6-amine)

• Product Name: 1,4-diazepan-6-amine
• CAS No: 902798-16-7
• MF: C₅H₁₃N₃
• MW: 115.176820516586
• MDL: MFCD09607991
• CID: 1949874
• PubChem ID: 34178635
• Update Time: 2025-04-21

1,4-diazepan-6-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-diazepan-6-amine
• [1,4]Diazepan-6-ylamine
• hexahydro-1H-1,4-Diazepin-6-amine
• CHEMBL4529290
• EN300-88685
• SCHEMBL2760766
• 902798-16-7
• DTXSID60653031
• 6-aminoperhydro-1,4-diazepine
• DB-078620
• AKOS006331097
• 1,4-Diazepan-6-amine Hydrobromide
• D86033
• MFCD09607991
• DTXCID90603781
• D67177

• MDL： MFCD09607991
• Inchi： 1S/C5H13N3/c6-5-3-7-1-2-8-4-5/h5,7-8H,1-4,6H2
• InChI Key： RVBVQBYYWQSUAB-UHFFFAOYSA-N
• SMILES： N1CCNCC(C1)N

Computed Properties

• Exact Mass: 115.111
• Monoisotopic Mass: 115.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 56.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: -1.7

Experimental Properties

• Density: 0.93
• Boiling Point: 204.4°C at 760 mmHg
• Flash Point: 87°C
• Refractive Index: 1.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes